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Compound of Interest

Compound Name: IR 754 Carboxylic Acid

Cat. No.: B15551797 Get Quote

An In-Depth Technical Guide to the Safe Handling of IR 754 Carboxylic Acid

For researchers, scientists, and drug development professionals, the proper handling of

specialized chemical reagents is paramount to ensure laboratory safety and experimental

integrity. This guide provides a comprehensive overview of the safety and handling precautions

for IR 754 Carboxylic Acid, a near-infrared dye with applications in life sciences research.[1]

[2][3]

Chemical Identification
It is essential to accurately identify the chemical being handled.
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Identifier Value

Product Name IR 754 Carboxylic Acid

CAS Number 2311980-68-2[4][5][6]

Molecular Formula C30H33IN2O2[2][3][4][6]

Molecular Weight 580.50 g/mol [6]

Synonyms

2-[4-Carboxy-7-(1,3-dihydro-1,3,3-trimethyl-2H-

indol-2-ylidene)-1,3,5-heptatrien-1-yl]-1,3,3-

trimethyl-3H-Indolium Iodide, 2-

[(1E,3Z,5E,7E)-4-Carboxy-7-(1,3,3-trimethyl-

1,3-dihydro-2H-indol-2-ylidene)-1,3,5-heptatrien-

1-yl]-1,3,3-trimethyl-3H-indolium Iodide[7][8]

Hazard Identification
IR 754 Carboxylic Acid is classified as a hazardous substance. The primary hazards are skin

and eye irritation.[4][9]

Hazard Classification GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation.[4][9]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[4][9]

Signal Word: Warning[4][9]

Pictogram:

Exclamation Mark Pictogram

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.
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Property Value

Appearance Green to Dark green powder to crystal[2][7][8]

Purity >80.0% (HPLC)[7][8] or ≥98%[6]

Storage Temperature

Recommended at 4°C, sealed storage, away

from moisture and light.[4][6] Can be shipped at

room temperature for less than 2 weeks.[4]

Solubility No data available

Stability
Stable under recommended storage conditions.

[4]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[4]

Hazardous Decomposition Products
Under fire conditions, may decompose and emit

toxic fumes.[4]

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

maintain the chemical's integrity.

Handling
Ventilation: Use only in areas with appropriate exhaust ventilation.[4]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face

protection.[4][5]

Hygiene: Wash hands thoroughly after handling.[4][9] Avoid contact with skin and eyes.[5]

Do not eat, drink, or smoke when using this product.

Dust and Aerosol Formation: Avoid the formation of dust and aerosols.[4][5]
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General Handling Workflow

Assess Hazards

Select & Don PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Handle Substance

Decontaminate Work Area

Remove & Dispose of PPE

Wash Hands Thoroughly
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First-Aid Response Protocol

Exposure Event

Immediate Action

Eye Contact

Rinse with Water
(15 mins)

Skin Contact

Wash with Soap & Water

Inhalation

Move to Fresh Air

Ingestion

Rinse Mouth, Do Not Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.tcichemicals.com/IN/en/p/C3693
https://www.tcichemicals.com/IN/en/p/C3693
https://starshinechemical.com/isomer/ir-754-carboxylic-acid/
https://www.benchchem.com/product/b15551797#safety-and-handling-precautions-for-ir-754-carboxylic-acid
https://www.benchchem.com/product/b15551797#safety-and-handling-precautions-for-ir-754-carboxylic-acid
https://www.benchchem.com/product/b15551797#safety-and-handling-precautions-for-ir-754-carboxylic-acid
https://www.benchchem.com/product/b15551797#safety-and-handling-precautions-for-ir-754-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15551797?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

